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Compound of Interest

Compound Name: Bis(2-ethylhexyl) azelate

Cat. No.: B044395

An In-depth Technical Guide on the Toxicological Profile and Safety of Bis(2-ethylhexyl)
azelate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bis(2-ethylhexyl) azelate is a chemical compound used primarily as a plasticizer. This
technical guide provides a comprehensive overview of its toxicological profile and associated
safety data, drawing from available scientific literature and regulatory assessments. The
information is intended to support researchers, scientists, and professionals in the fields of drug
development and chemical safety in making informed decisions. The toxicological data
indicates a low order of acute toxicity. Repeated dose studies in rodents have established a
No-Observed-Adverse-Effect Level (NOAEL). There is currently no available data to suggest
that bis(2-ethylhexyl) azelate is a skin sensitizer or a carcinogen.

Chemical Identity

Chemical Name: Bis(2-ethylhexyl) azelate

CAS Number: 103-24-2

Synonyms: Di(2-ethylhexyl) azelate, Azelaic acid di(2-ethylhexyl) ester, DOZ

Molecular Formula: C25H4804
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e Molecular Weight: 412.65 g/mol
e Chemical Structure:
Click to download full resolution via product page
Caption: Chemical structure of Bis(2-ethylhexyl) azelate.

Toxicological Profile

The toxicological profile of bis(2-ethylhexyl) azelate has been evaluated through a series of
studies, primarily conducted under the framework of the OECD Screening Information Dataset
(SIDS).

Acute Toxicity

Bis(2-ethylhexyl) azelate exhibits a low level of acute toxicity.

Test

Route Species L Endpoint Value Reference
Guideline
Rat (male & OECD TG > 2000 mg/kg
Oral LDso [1]
female) 401 bw

Skin and Eye Irritation

Available studies suggest a low potential for skin and eye irritation.

Endpoint Species Observation Reference

. i ) Low potential for
Skin Irritation Rabbit o [1]
irritation

o i Low potential for
Eye Irritation Rabbit o [1]
irritation

Skin Sensitization
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There is no available information to assess the skin sensitization potential of bis(2-ethylhexyl)
azelate.[1]

Repeated Dose Toxicity

A combined repeated dose and reproductive/developmental toxicity screening test was
conducted in rats.
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Test

Species o
Guideline

Key

Findings

at LOAEL Referenc
(1000 e

mglkg

bwl/day)

Doses
(mglkg Duration NOAEL
bwl/day)

Rat (male OECD TG
& female) 422

Males:
Suppresse
d body
weight
gain,
increased
relative
liver
weight,
hypertroph
y of

centrilobula
Males: 42

0, 100, days; 300 mg/kg
300, 1000 Females: bw/day
42-53 days

hepatocyte  [1][2]

Females:
Decreased
white blood
cell count,
lowered
total
protein,
increased
relative
liver and
kidney

weights.

Genotoxicity
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Bis(2-ethylhexyl) azelate has not shown evidence of genotoxicity in in vitro assays.

o Metabolic
Test System Test Guideline o Result Reference
Activation
Bacterial
Reverse ] ] )
) OECD TG 471 With and without ~ Negative [2]
Mutation Test
(Ames test)
In vitro
Chromosomal - With and without ~ Negative [1]

Aberration Test

Carcinogenicity

There is no available information on the carcinogenic potential of bis(2-ethylhexyl) azelate.[1]

Reproductive and Developmental Toxicity

The combined repeated dose and reproductive/developmental toxicity screening test also
provided data on these endpoints.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b044395?utm_src=pdf-body
https://dra4.nihs.go.jp/mhlw_data/home/file/file103-24-2.html
https://hpvchemicals.oecd.org/UI/handler.axd?id=4ed45505-d58f-4388-bb4f-36ea8b7c2e80
https://www.benchchem.com/product/b044395?utm_src=pdf-body
https://hpvchemicals.oecd.org/UI/handler.axd?id=4ed45505-d58f-4388-bb4f-36ea8b7c2e80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Doses NOAEL NOAEL
. Test Key Referenc
Species L (mglkg (Reprodu (Develop L
Guideline . Findings e
bwl/day) ctive) mental)
No adverse
effects on
reproductiv
Males: eor
1000 developme
mg/kg 1000 ntal
Rat (male OECD TG 0, 100,
bw/day; mg/kg parameters  [1][2]
& female) 422 300, 1000
Females: bw/day were
300 mg/kg observed
bw/day up to the
highest
dose
tested.

Experimental Protocols

Combined Repeated Dose and
Reproductive/Developmental Toxicity Screening Test
(OECD TG 422)

This study was central to the toxicological assessment of bis(2-ethylhexyl) azelate. The
experimental workflow is outlined below.
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- Observations:
Dose Groups: - Clinical signs
0, 100, 300, 1000 mg/kg bw/day - Body weight
(gavage in corn oil) - Food consumption
T

- Estrous cycles
- Offspring viability & growth
T

Female Dosing ! ! Post-mating/Gestation/Lactation Study Termination
| i
Mating (1:1) Lactation (until day 4) Necropsy & Histopathology

Rats (13/sex/dose)l1

Male Dosing

Click to download full resolution via product page
Caption: Experimental workflow for the OECD TG 422 study on bis(2-ethylhexyl) azelate.
Methodology Summary:
o Test Species: Rat (13 animals per sex per dose group).
» Administration: Oral gavage, daily.
e Dose Levels: 0 (corn oil vehicle), 100, 300, and 1000 mg/kg body weight/day.

e Dosing Period: Males were dosed for 14 days prior to mating and throughout the mating
period (total of 42 days). Females were dosed for 14 days prior to mating, during mating,
gestation, and until day 4 of lactation (total of 42-53 days).

o Parameters Evaluated: Clinical observations, body weight, food consumption, estrous
cycles, mating performance, fertility, gestation length, parturition, and offspring viability and
growth. At termination, gross necropsy and histopathology were performed on parental
animals.

Potential Mechanism of Action

There are no studies that have specifically investigated the mechanism of toxicity for bis(2-
ethylhexyl) azelate. However, based on its structural similarity to other plasticizers like di(2-
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ethylhexyl) phthalate (DEHP) and di(2-ethylhexyl) adipate (DEHA), a potential mechanism
involving the activation of Peroxisome Proliferator-Activated Receptors (PPARS) can be
hypothesized. It is crucial to note that this is a theoretical pathway for bis(2-ethylhexyl)
azelate and has not been experimentally verified for this specific compound.

Bis(2-ethylhexyl) azelate
(or its metabolites)

PPARa Activation
(in hepatocytes)

Altered Gene Expression

Induction of Fatty Acid

Peroxisome Proliferation Metabolizing Enzymes

Hepatocyte Hypertrophy

Increased Liver Weight

Click to download full resolution via product page

Caption: Hypothetical signaling pathway for bis(2-ethylhexyl) azelate-induced hepatotoxicity.

Safety Data
Occupational Exposure Limits
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No specific occupational exposure limits (OELS) have been established for bis(2-ethylhexyl)
azelate by major regulatory bodies such as the American Conference of Governmental
Industrial Hygienists (ACGIH) or the Occupational Safety and Health Administration (OSHA). A
safety data sheet for the substance also indicates that it contains no substances with
occupational exposure limit values.[3]

Handling and Personal Protective Equipment (PPE)

Standard safe handling procedures for chemicals should be followed. This includes working in
a well-ventilated area and using appropriate personal protective equipment.

Eye/Face Protection: Safety glasses or a face shield.

Hand Protection: Protective gloves.

Skin and Body Protection: Protective suit.

Respiratory Protection: In case of vapor or mist generation, a gas mask may be required.[3]

Environmental Fate

Bis(2-ethylhexyl) azelate is expected to have low mobility in soil and is likely to adsorb to
suspended solids and sediment in water. It is considered to be readily biodegradable.[1] In the
atmosphere, it is expected to be degraded by photochemical reactions with a relatively short
half-life.[1]

Conclusion

Bis(2-ethylhexyl) azelate demonstrates a low order of acute toxicity and is not a significant
skin or eye irritant. A NOAEL of 300 mg/kg bw/day for repeated dose toxicity in rats has been
established. The substance did not show genotoxic potential in in vitro tests. There is no
evidence to suggest that it is a skin sensitizer or a carcinogen. The NOAELSs for reproductive
and developmental toxicity are high, indicating low concern for these endpoints at relevant
exposure levels. While a definitive mechanism of action has not been elucidated for bis(2-
ethylhexyl) azelate, the potential for PPARa activation, similar to other plasticizers, is a
plausible hypothesis for the observed liver effects at high doses. Standard chemical handling
precautions are recommended due to the absence of established occupational exposure limits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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